Cas no 1221171-98-7 (2-(Trifluoromethoxy)isonicotinic acid)

2-(Trifluoromethoxy)isonicotinic acid structure
1221171-98-7 structure
Product Name:2-(Trifluoromethoxy)isonicotinic acid
CAS No:1221171-98-7
MF:C7H4F3NO3
MW:207.106772422791
MDL:MFCD22571789
CID:2083343
PubChem ID:49871140
Update Time:2024-11-03

2-(Trifluoromethoxy)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(trifluoromethoxy)isonicotinic acid
    • 2(trifluoromethoxy)isonicotinic acid
    • AK167318
    • 2-(trifluoromethoxy)pyridine-4-carboxylic acid
    • 2(trifluoromethoxy)isonicotinicacid
    • FCH1795158
    • 4-Pyridinecarboxylic acid, 2-(trifluoromethoxy)-
    • 2-Trifluoromethoxy-isonicotinic acid
    • EN300-250888
    • DS-9481
    • CHEMBL4876698
    • 2-(Trifluoromethoxy)-4-pyridinecarboxylic acid
    • WYB17198
    • PGAJZMZZYBMULE-UHFFFAOYSA-N
    • 2-(Trifluoromethoxy)isonicotinicacid
    • DTXSID601245471
    • SCHEMBL2304236
    • 1221171-98-7
    • DB-292031
    • F12161
    • AKOS025287201
    • CS-0080638
    • MFCD22571789
    • 2-(Trifluoromethoxy)isonicotinic acid
    • MDL: MFCD22571789
    • Inchi: 1S/C7H4F3NO3/c8-7(9,10)14-5-3-4(6(12)13)1-2-11-5/h1-3H,(H,12,13)
    • InChI Key: PGAJZMZZYBMULE-UHFFFAOYSA-N
    • SMILES: FC(OC1C=C(C(=O)O)C=CN=1)(F)F

Computed Properties

  • Exact Mass: 207.01432748g/mol
  • Monoisotopic Mass: 207.01432748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 59.4

2-(Trifluoromethoxy)isonicotinic acid Security Information

2-(Trifluoromethoxy)isonicotinic acid Pricemore >>

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abcr
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€720.90 2023-04-21
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